ethyl N-[(3-{[(2-thienylsulfonyl)amino]methyl}-1-piperidinyl)carbonyl]glycinate

• IUPAC Name: ethyl 2-[[3-[(thiophen-2-ylsulfonylamino)methyl]piperidine-1-carbonyl]amino]acetate
• InChI: InChI=1S/C15H23N3O5S2/c1-2-23-13(19)10-16-15(20)18-7-3-5-12(11-18)9-17-25(21,22)14-6-4-8-24-14/h4,6,8,12,17H,2-3,5,7,9-11H2,1H3,(H,16,20)
• InChI Key: CSOSKKCCNSTIQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)N1CCCC(C1)CNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C15H23N3O5S2
• Molecular Weight: 389.5 g/mol

Description

Ethyl N-[(3-{[(2-thienylsulfonyl)amino]methyl}-1-piperidinyl)carbonyl]glycinate is a complex organic compound. Its molecular formula is C15H23N3O5S2, with an average mass of 389.490 Da and a monoisotopic mass of 389.107910 Da. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine derivatives, such as the one , are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The synthesis of substituted piperidines is an important task of modern organic chemistry. The development of fast and cost-effective methods for the synthesis of these compounds is a subject of ongoing research.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups. The presence of the piperidine ring, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is a key feature.

Mechanism of Action

The mechanism of action of this compound is not immediately clear from the available literature. Piperidine derivatives are known to have various pharmacological applications, but the specific actions of this compound would depend on its exact structure and the context in which it is used.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its physical and chemical properties, and examination of its potential pharmacological applications. Given the importance of piperidine derivatives in the pharmaceutical industry, this compound could be of interest for future drug development.